[(3aS*,10aS*)-2-(2-ethyl[1,3]oxazolo[5,4-d]pyrimidin-7-yl)-2,3,3a,4-tetrahydro-1H-[1]benzoxepino[3,4-c]pyrrol-10a(10H)-yl]methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound belongs to a class of chemically complex molecules that often exhibit unique biological activities and structural features. These compounds are frequently analyzed for their potential applications in various fields, including pharmaceuticals and materials science. The structural complexity lends these molecules interesting properties and challenges in their synthesis and analysis.
Synthesis Analysis
Synthesis of similar compounds typically involves multistep reactions, including cyclocondensation, N-acyliminium cation aromatic cyclizations, and Lewis acid-mediated cyclizations. For example, a method for synthesizing 2,3-(ring fused)-5-(5-tetrazolyl)-4H-pyrimidin-4-one derivatives from specific reagents demonstrates the complexity and specificity required in these syntheses (Kanno et al., 1991).
Molecular Structure Analysis
The molecular structure of compounds within this class is often determined using techniques like X-ray diffraction, FT-IR spectroscopy, and NMR spectroscopy. These analyses provide detailed insights into the bond lengths, bond angles, and overall molecular geometry. For instance, the study of a specific molecular structure revealed through X-ray diffraction and theoretical calculations highlights the importance of these analyses in understanding compound properties (Gumus et al., 2018).
Chemical Reactions and Properties
Chemical reactions involving similar compounds can include cyclizations, condensations, and rearrangements, leading to various derivatives with distinct chemical properties. The reactivity is often explored to synthesize new compounds or to modify existing structures for specific purposes.
Physical Properties Analysis
The physical properties, such as melting points, solubility, and crystalline forms, are crucial for understanding the stability and applications of these compounds. Polymorphism, for example, can significantly affect the material's pharmaceutical properties, as seen in studies of crystalline forms of related compounds (Chaimbault et al., 2000).
Scientific Research Applications
Synthesis of Heterocyclic Compounds
Research on the synthesis of benzo-fused medium-sized heterocycles, such as the one described, often involves innovative reactions under specific conditions to create complex molecules with potential pharmaceutical applications. For example, Bremner et al. (1986) demonstrated a ring destruction approach to synthesize some benzo-fused medium-sized heterocycles, highlighting the potential for creating diverse molecular structures through solvolytic conditions and cyanogen bromide reactions (Bremner, Raston, Rowbottom, White, & Winzenberg, 1986).
Facile Synthesis Methods
The development of reagents for facile synthesis of heterocyclic compounds is an area of significant interest. For instance, Kanno et al. (1991) described a reagent for the easy synthesis of 2, 3-(ring fused)-5-(5-tetratzolyl)-4H-pyrimidin-4-one derivatives, showcasing techniques that could be applicable to the synthesis of compounds like [(3aS*,10aS*)-2-(2-ethyl[1,3]oxazolo[5,4-d]pyrimidin-7-yl)-2,3,3a,4-tetrahydro-1H-[1]benzoxepino[3,4-c]pyrrol-10a(10H)-yl]methanol (Kanno, Yamaguchi, Ichikawa, & Isoda, 1991).
Application in Organic Synthesis
The compound's structure suggests potential for application in organic synthesis, exploring novel reactions and pathways. Research such as the synthesis and structure analysis of 1,2,4-triazolo[1,5-a]pyrimidin-5-one oximes by Reiter (1997) reflects the depth of study into the synthesis of complex heterocycles, which could relate to the applications of this compound (Reiter, 1997).
Antimicrobial Activity
Investigations into the antimicrobial activity of heterocyclic compounds are also relevant. Prasanna Kumara et al. (2013) synthesized new 5-chloro-8-bromo-3-aryl-1,2,4-triazolo[4,3-c]pyrimidines, demonstrating the potential biological activities of similar complex molecules, which could inform the research into this compound (Prasanna Kumara, Mohana, & Mallesha, 2013).
properties
IUPAC Name |
[(3aS,10aS)-2-(2-ethyl-[1,3]oxazolo[5,4-d]pyrimidin-7-yl)-3,3a,4,10-tetrahydro-1H-[1]benzoxepino[3,4-c]pyrrol-10a-yl]methanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N4O3/c1-2-16-23-17-18(21-12-22-19(17)27-16)24-8-14-9-26-15-6-4-3-5-13(15)7-20(14,10-24)11-25/h3-6,12,14,25H,2,7-11H2,1H3/t14-,20-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FTNAMJBFEQFZLS-XOBRGWDASA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC2=C(N=CN=C2O1)N3CC4COC5=CC=CC=C5CC4(C3)CO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC1=NC2=C(N=CN=C2O1)N3C[C@H]4COC5=CC=CC=C5C[C@]4(C3)CO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.